Cas no 1252019-82-1 (Aqabamycin G)

• Product Name: Aqabamycin G
• CAS No: 1252019-82-1
• MF: C₁₈H₁₁N₃O₅
• MW: 349.297044038773
• CID: 4778589
• Update Time: 2024-03-01

Aqabamycin G Chemical and Physical Properties

Names and Identifiers

• Aqabamycin G
• 3-(4-hydroxy-3-nitrophenyl)-4-(1H-indol-3-yl)pyrrole-2,5-dione

• Inchi： 1S/C18H11N3O5/c22-14-6-5-9(7-13(14)21(25)26)15-16(18(24)20-17(15)23)11-8-19-12-4-2-1-3-10(11)12/h1-8,19,22H,(H,20,23,24)
• InChI Key： LSXYUYXMNIJERR-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C(N1)=O)C1C=CC(=C(C=1)[N+](=O)[O-])O)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 349.06987046 g/mol
• Monoisotopic Mass: 349.06987046 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 349.3
• XLogP3: 2.7
• Topological Polar Surface Area: 128

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols